2,5-Diiodopyrazine
Overview
Description
2,5-Diiodopyrazine is a useful research compound. Its molecular formula is C4H2I2N2 and its molecular weight is 331.88 g/mol. The purity is usually 95%.
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Scientific Research Applications
Biological Activity and Synthesis
- 2,5-Diketopiperazines (DKPs), including 2,5-diiodopyrazine, are recognized for their diverse biological activities and potential in drug discovery. They exhibit a range of bioactivities, such as anti-tumor, neuroprotective, immune and metabolic regulatory, and anti-inflammatory effects, among others. These characteristics stem from their structural properties, including their rigid structure and chiral nature (Wang et al., 2013).
Marine Originated 2,5-DKPs
- This compound variants have been obtained from marine organisms, contributing to the structural diversity and bioactivity of marine-derived compounds. Studies have focused on structure characterizations, biological properties, and biosynthetic processes of these compounds (Huang et al., 2014).
Taste and Bioactivity in Food and Beverages
- This compound and related compounds have been found in various foods and beverages, contributing to taste (e.g., bitter, astringent) and displaying bioactivities like antibacterial and antifungal effects. Their presence in food is linked to natural products and fermentation processes (Borthwick & Da Costa, 2017).
Fluorescent Properties in Dyes
- Derivatives of this compound, such as 2,5-diamino-3,6-dicyanopyrazine, have been explored for their potential in creating functional dye materials due to their strong fluorescence. This property is significant for applications in materials science and photophysics (Shirai et al., 1998).
Antiviral Properties
- Certain 2,5-diketopiperazine derivatives have shown potential as anti-influenza agents. They have been evaluated for their ability to inhibit viral propagation, highlighting the significance of this compound structures in antiviral research (Winyakul et al., 2022).
Peptide Mimic Scaffolds
- This compound structures have been used as scaffolds in peptide science, particularly in mimicking protein secondary structures. Their applications extend to drug discovery, catalysis, and material science, leveraging their pre-organized structure and functional group diversity (Zhao & Schafmeister, 2015).
Properties
IUPAC Name |
2,5-diiodopyrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2I2N2/c5-3-1-7-4(6)2-8-3/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MMKAQOLNUBDHRF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=CC(=N1)I)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2I2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.88 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
